Cas no 824394-45-8 (1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-)

• Product Name: 1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
• CAS No: 824394-45-8
• MF: C₁₆H₁₁FN₄
• MW: 278.283746004105
• CID: 691883
• PubChem ID: 11323409
• Update Time: 2025-04-19

1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-
• 6-fluoro-2-[2-(1H-imidazol-2-yl)phenyl]-1H-benzimidazole
• 2-(2-(1H-Imidazol-2-yl)phenyl)-5-fluoro-1H-benzo[d]imidazole
• DTXSID00462402
• 824394-45-8

• Inchi： 1S/C16H11FN4/c17-10-5-6-13-14(9-10)21-16(20-13)12-4-2-1-3-11(12)15-18-7-8-19-15/h1-9H,(H,18,19)(H,20,21)
• InChI Key： QXXHUPXXZGREEW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2

Computed Properties

• Exact Mass: 278.09677453g/mol
• Monoisotopic Mass: 278.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.4Ų